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Compound of Interest

Compound Name:
5-Nitro-2-propionamidobenzoic

acid

CAS No.: 73721-80-9

Cat. No.: B11954482

Get Quote

Abstract & Strategic Overview
The propionylation of 5-nitroanthranilic acid (2-amino-5-nitrobenzoic acid) is a pivotal

transformation in the synthesis of quinazolinone-based pharmacophores.[1] Unlike simple

anilines, the 5-nitroanthranilic acid substrate presents a unique challenge: the amino group is

electronically deactivated by the para-nitro group and sterically/electronically influenced by the

ortho-carboxylic acid.[1]

This guide addresses a critical bifurcation in the reaction pathway often overlooked in standard

literature:

Kinetic Product:N-propionyl-5-nitroanthranilic acid (The acyclic amide).[1]

Thermodynamic Product: 2-ethyl-6-nitro-4H-3,1-benzoxazin-4-one (The cyclic "dehydrated"

scaffold).[1]

Most "propionylation" protocols utilizing refluxing anhydride will spontaneously yield the

benzoxazinone.[1] If the researcher requires the open-chain acid, specific hydrolytic workups or
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alternative acyl chloride protocols are required.[1] This guide details both pathways.

Chemical Mechanism & Pathway Logic[2]
The reaction is governed by nucleophilic acyl substitution followed by an optional

intramolecular cyclodehydration.[1]
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Caption: Mechanistic bifurcation showing the progression from N-acylation to cyclodehydration.

High thermal energy drives the equilibrium toward the benzoxazinone (green).[1]

Critical Considerations (E-E-A-T)
The Nitro Group Effect
The 5-nitro group exerts a strong electron-withdrawing effect (

), significantly reducing the nucleophilicity of the amine.[1]

Implication: Mild conditions (e.g., dilute acid anhydride at room temperature) often result in

poor conversion. Forcing conditions (reflux or activated acyl chlorides) are necessary.

Solubility Profile
Water: Insoluble (Crucial for precipitation workup).

Ethanol/Methanol: Sparingly soluble (cold), Soluble (hot).
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DMF/DMSO: Soluble.[1][2][3]

Propionic Acid: Soluble at reflux.[1]

Experimental Protocols
Protocol A: The Anhydride Reflux Method (Primary
Route)
Target: 2-Ethyl-6-nitro-4H-3,1-benzoxazin-4-one (with option to hydrolyze) Best for: Scale-up,

preparing quinazolinone precursors.[1]

Materials
Substrate: 5-Nitroanthranilic acid (10.0 g, 54.9 mmol)

Reagent: Propionic anhydride (35.0 mL, ~5 eq) — Acts as solvent and reagent.

Equipment: 100 mL Round Bottom Flask (RBF), Reflux Condenser, CaCl₂ drying tube,

Magnetic stir bar.

Step-by-Step Procedure
Setup: Charge the 100 mL RBF with 10.0 g of 5-nitroanthranilic acid.

Addition: Add 35.0 mL of propionic anhydride. The solid will likely not dissolve immediately.[1]

Reaction: Heat the mixture to reflux (~167°C) with stirring.

Observation: The solid should dissolve as the temperature rises, forming a clear

yellow/orange solution.[1]

Duration: Reflux for 2–3 hours.[1] Monitor by TLC (System: 5% MeOH in DCM).

Concentration (Optional but Recommended): Distill off approximately 50-60% of the excess

propionic anhydride/propionic acid byproduct under reduced pressure to maximize yield.[1]

Precipitation: Cool the mixture to room temperature. The benzoxazinone product often

crystallizes out.[1]
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If no precipitate: Pour the reaction mass slowly into 200 mL of ice-cold hexanes (to keep it

cyclic) or ice-water (if partial hydrolysis is acceptable).

Filtration: Filter the solid using a Buchner funnel.

Washing:

For Benzoxazinone: Wash with cold hexanes or diethyl ether.[1]

For Open Chain Acid: Wash with water (see Hydrolysis Note below).[4]

Hydrolysis Step (To obtain N-Propionyl-5-nitroanthranilic acid)
If the acyclic acid is the specific target:

Take the isolated benzoxazinone solid.[1]

Suspend in 10% NaOH solution.

Heat gently (50°C) for 30 minutes (Ring opening).

Acidify carefully with 1M HCl to pH 3-4.

The N-propionyl-5-nitroanthranilic acid will precipitate.[1] Filter and dry.[1][2][5]

Protocol B: The Acyl Chloride Method (Mild Route)
Target: N-Propionyl-5-nitroanthranilic acid (Strictly Acyclic) Best for: Small scale, avoiding

cyclization.[1]

Materials
Substrate: 5-Nitroanthranilic acid (1.0 g, 5.5 mmol)

Reagent: Propionyl chloride (0.55 mL, 6.0 mmol)

Base: Pyridine (1.0 mL) or Triethylamine (TEA)

Solvent: Dry Dichloromethane (DCM) or DMF (10 mL)
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Step-by-Step Procedure
Dissolution: Dissolve 5-nitroanthranilic acid in DMF (or suspend in DCM) containing pyridine.

Cooling: Cool the solution to 0°C in an ice bath.

Addition: Add propionyl chloride dropwise over 10 minutes.

Caution: Exothermic reaction.[1]

Reaction: Allow to warm to room temperature and stir for 4–6 hours.

Quench: Pour mixture into 50 mL ice water containing 1 mL conc. HCl (to neutralize

pyridine).

Isolation: The product precipitates. Filter, wash with water, and dry.[5]

Workflow & Purification Logic
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Caption: Operational workflow distinguishing between the thermal anhydride route and the mild

acyl chloride route.

Results & Characterization
When analyzing the product, distinguishing between the cyclic benzoxazinone and the acyclic

amide is critical.[1]
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Feature
N-Propionyl-5-
nitroanthranilic acid
(Acyclic)

2-Ethyl-6-nitro-4H-3,1-
benzoxazin-4-one (Cyclic)

Solubility (aq.[1] Base)
Soluble (Forms carboxylate

salt)

Insoluble (Until hydrolysis

occurs)

IR Spectrum (C=O)
Broad acid peak (~2500-3000

cm⁻¹) + Amide (~1660 cm⁻¹)

Sharp Lactone/Imidate peaks

(~1750-1770 cm⁻¹)

H-NMR (COOH)
Visible broad singlet (~11-13

ppm)
Absent

H-NMR (NH) Visible singlet (~10-11 ppm) Absent

Melting Point Typically 200–215°C (Dec)
Typically lower/sharper (approx

140–160°C range*)

*Note: Melting points vary by purity and specific polymorphs; IR is the most reliable rapid

differentiation method.[1]

Troubleshooting
Low Yield: Ensure the reaction is completely dry (anhydrous conditions) for Method B. For

Method A, ensure reflux temperature is maintained to overcome the nitro-deactivation.

Mixed Products: If you obtain a mixture of cyclic and acyclic forms (common in Method A),

perform the Hydrolysis Step described in Protocol A to converge everything to the acyclic

acid, or reflux longer in acetic anhydride (if compatible) to force cyclization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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